Cas no 820211-62-9 (1,2-Cycloundecanedione, monooxime, (1Z)-)

• Product Name: 1,2-Cycloundecanedione, monooxime, (1Z)-
• CAS No: 820211-62-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 701475
• PubChem ID: 71420525
• Update Time: 2025-04-19

1,2-Cycloundecanedione, monooxime, (1Z)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloundecanedione, monooxime, (1Z)-
• 2-hydroxyiminocycloundecan-1-one
• 2-(Hydroxyimino)cycloundecan-1-one
• DTXSID00839711
• 820211-62-9

• Inchi： 1S/C11H19NO2/c13-11-9-7-5-3-1-2-4-6-8-10(11)12-14/h14H,1-9H2
• InChI Key： QTTFTDZBKLXAPH-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCCCCCC1)=NO

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 49.7Ų